Cas no 1510722-90-3 (2-5-(trifluoromethyl)thiophen-2-ylbutanoic acid)

• Product Name: 2-5-(trifluoromethyl)thiophen-2-ylbutanoic acid
• CAS No: 1510722-90-3
• MF: C₉H₉F₃O₂S
• MW: 238.226772069931
• CID: 6078653
• PubChem ID: 165630861
• Update Time: 2025-10-29

2-5-(trifluoromethyl)thiophen-2-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-(trifluoromethyl)thiophen-2-ylbutanoic acid
• 2-[5-(trifluoromethyl)thiophen-2-yl]butanoic acid
• 1510722-90-3
• EN300-1969188

• Inchi： 1S/C9H9F3O2S/c1-2-5(8(13)14)6-3-4-7(15-6)9(10,11)12/h3-5H,2H2,1H3,(H,13,14)
• InChI Key： LPSDAWRSWXUEJL-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1C(C(=O)O)CC

Computed Properties

• Exact Mass: 238.02753519g/mol
• Monoisotopic Mass: 238.02753519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-5-(trifluoromethyl)thiophen-2-ylbutanoic acid

Introduction to 2-5-(trifluoromethyl)thiophen-2-ylbutanoic acid (CAS No. 1510722-90-3)

2-5-(trifluoromethyl)thiophen-2-ylbutanoic acid, with the chemical formula C₁₁H₉F₃OS, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its structure enhances its metabolic stability and lipophilicity, making it an attractive scaffold for drug development.

The CAS No. 1510722-90-3 identifier is a unique numerical code assigned to this specific chemical entity, ensuring precise identification and differentiation from other compounds. This numbering system is maintained by the Chemical Abstracts Service (CAS), a division of the American Chemical Society, and is widely used in scientific literature, databases, and regulatory filings.

2-5-(trifluoromethyl)thiophen-2-ylbutanoic acid has been extensively studied for its potential role in medicinal chemistry. Its structural features make it a promising candidate for the development of novel therapeutic agents. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known to exhibit various pharmacological properties, including anti-inflammatory, antimicrobial, and antitumor effects. The introduction of a trifluoromethyl group further modulates these properties by enhancing binding affinity and reducing metabolic degradation.

In recent years, there has been a growing interest in fluorinated compounds due to their improved pharmacokinetic profiles. The trifluoromethyl group, in particular, is frequently incorporated into drug molecules to increase their bioavailability and duration of action. This modification has been successfully applied in the development of several FDA-approved drugs, including antiviral and anticancer agents.

The synthesis of 2-5-(trifluoromethyl)thiophen-2-ylbutanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex framework of this compound efficiently. These synthetic strategies not only ensure high yields but also minimize side reactions, leading to the production of pure and high-quality material.

The biological activity of 2-5-(trifluoromethyl)thiophen-2-ylbutanoic acid has been explored in various preclinical studies. Research indicates that this compound exhibits inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. Its ability to modulate these pathways suggests potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the structural motif of 2-5-(trifluoromethyl)thiophen-2-ylbutanoic acid has been investigated for its interaction with biological targets. Computational studies have revealed that this compound can bind to specific pockets on enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. By inhibiting these enzymes, the compound may help reduce pro-inflammatory mediators and alleviate symptoms associated with inflammatory conditions.

In addition to its anti-inflammatory potential, 2-5-(trifluoromethyl)thiophen-2-ylbutanoic acid has shown promise in other therapeutic areas. Preliminary data suggest that it may possess antioxidant properties, which could be beneficial in protecting against oxidative stress-induced damage. This makes it a candidate for applications in neuroprotective therapies and antiaging interventions.

The pharmacokinetic profile of 2-5-(trifluoromethyl)thiophen-2-ylbutanoic acid has also been evaluated through in vitro and in vivo studies. These investigations have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The presence of the trifluoromethyl group contributes to its favorable pharmacokinetic behavior by enhancing membrane permeability and reducing rapid metabolism.

The development of novel drug candidates often involves structural optimization to improve efficacy and safety profiles. Derivatives of 2-5-(trifluoromethyl)thiophen-2-ylbutanoic acid, such as analogs with different substituents or functional groups, have been synthesized to explore new biological activities. These derivatives serve as valuable tools for understanding structure-function relationships and identifying lead compounds for further development.

The regulatory landscape for pharmaceutical compounds requires stringent testing to ensure safety and efficacy before clinical use. 2-5-(trifluoromethyl)thiophen-2-ylbutanoic acid must undergo rigorous preclinical toxicity studies before being considered for human trials. These studies assess potential adverse effects on organs such as the liver, kidneys, and cardiovascular system. Additionally, formulation development is crucial to ensure proper delivery of the compound to target tissues.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been utilized to predict the binding interactions between 2-5-(trifluoromethyl)thiophen-2-ylbutanoic acid and biological targets. These simulations help optimize lead structures by identifying key residues involved in binding and predicting potential binding affinities.

In conclusion, 2 - 5 - ( trif luoro me th yl ) thi o ph e n - 2 - y l but an o ic ac id ( CAS No . 1 510722 - 90 - 3 ) is a promis ing compoun d with pote ntial thera peu tic applic at ions . Its structu ral featu res , inc luding th e pres en ce o f a tri fluoro me th yl gro up , enhan ce s i ts bioactivity an d pharma cok ine tic pro file . Further re sea rch an d deve lo pmen t are nee ded to explo it its po ten tial i n pharma ceutical treat ments .